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Compound of Interest

Compound Name: Man1-b-4-Glc-OPNP

Cat. No.: B15352438 Get Quote

Essential Safety and Handling Guide for Man1-b-
4-Glc-OPNP
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 4-Nitrophenyl β-D-mannopyranoside (Man1-b-4-Glc-
OPNP). The following procedures are designed to ensure safe operational handling and

disposal of this chemical compound.

Personal Protective Equipment (PPE)
When handling Man1-b-4-Glc-OPNP, which is typically a powder, the following personal

protective equipment is recommended to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Respiratory Protection

Dust mask type N95 (US) or

Particulate filter device (EN

143) P1

To prevent inhalation of the

powder, especially during

weighing and transfer.[1]

Eye Protection

Safety glasses with side

protection or chemical safety

goggles

To protect eyes from dust

particles.[1][2][3]

Hand Protection
Chemical resistant gloves

(tested to EN 374)
To prevent skin contact.[1][2]

Body Protection
Laboratory coat and

appropriate protective clothing

To protect skin and personal

clothing from contamination.[2]

[3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for the safe handling of Man1-b-4-Glc-
OPNP.

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood, to minimize inhalation

exposure.[1][4]

Assemble all necessary equipment and reagents before handling the compound.

Put on all required personal protective equipment as detailed in the table above.

Weighing and Aliquoting:

Handle the solid powder carefully to avoid generating dust.[1]

Use a spatula for transferring the powder.

Weigh the desired amount of the compound in a tared, sealed container.
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Dissolving:

If preparing a solution, add the solvent to the solid slowly to prevent splashing.

The compound's solubility in water is 10 mg/mL.

Experimental Use:

Keep containers closed when not in use.

Avoid contact with skin and eyes.[5]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[4][6]

Clean the work area and any equipment used.

Disposal Plan
Proper disposal of Man1-b-4-Glc-OPNP and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

Collect waste material in a clearly labeled, sealed container.

Handle contaminated packages in the same way as the substance itself.[1][7]

Disposal Route:

Dispose of the chemical waste through a licensed professional waste disposal service.

Do not empty into drains or release into the environment.[1][2][4][7]

Consult with local waste disposal experts for specific regulations.[1][7]

Container Disposal:
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Completely emptied packages can be recycled after proper rinsing and decontamination.

[1][7]

Experimental Workflow for Handling Man1-b-4-Glc-
OPNP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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